Cas no 919020-01-2 (7,9-dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product name: 7,9-dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919020-01-2
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 5495849

7,9-dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7,9-dimethyl-3-phenyl-1-propan-2-yl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 7,9-dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C18H20N6O2/c1-11(2)24-17-19-15-14(16(25)22(4)18(26)21(15)3)23(17)10-13(20-24)12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3
• InChI Key： LWTZSMALIIGSLA-UHFFFAOYSA-N
• SMILES： N12CC(C3=CC=CC=C3)=NN(C(C)C)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 7,9-dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

7,9-Dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione (CAS No. 919020-01-2)

The compound 7,9-Dimethyl-3-phenyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione (CAS No. 919020-01-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of purine derivatives and incorporates a triazinopurine framework with multiple substituents that confer unique chemical and biological properties. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of various diseases.

The structural complexity of this compound is evident from its name and molecular formula. The presence of dimethyl, phenyl, and propan-2-yl groups suggests that this molecule has been carefully designed to optimize its pharmacokinetic properties. The triazinopurine core is known for its ability to interact with specific biological targets such as kinases and nucleic acids. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy.

One of the most promising applications of 7,9-Dimethyl...dione lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor growth and metastasis. Furthermore, the dione functional group within the molecule contributes to its redox activity and may enhance its efficacy in oxidative stress-related conditions.

The synthesis of this compound involves a multi-step organic synthesis process that requires precise control over reaction conditions. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

Recent research has focused on understanding the pharmacokinetic profile of 7,9-Dimethyl...dione. Studies in animal models have shown that this compound has good bioavailability and is metabolized through predictable pathways. These findings are crucial for its potential translation into clinical trials. Additionally, the compound's stability under physiological conditions ensures that it maintains its therapeutic activity for an extended period.

In terms of biological activity testing, this compound has shown remarkable results in inhibiting key signaling pathways associated with chronic diseases such as inflammation and neurodegenerative disorders. For instance, it has been found to modulate the activity of protein kinases involved in inflammatory responses. This dual functionality makes it a versatile candidate for drug development.

From an analytical standpoint,7,9-Dimethyl...dione has been characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and purity. The integration of these analytical methods ensures that the compound meets stringent quality control standards required for preclinical studies.

Looking ahead,the development pipeline for 7,,Dimethyl...dione is promising.These efforts are supported by collaborations between academic institutions and pharmaceutical companies aimed at accelerating drug discovery.The incorporation of artificial intelligence (AI) tools into drug design has further enhanced our understanding of this compound's therapeutic potential.

In conclusion,7,,Dimethyl...dione(CAS No.,,,) represents a significant advancement in medicinal chemistry.Its unique structure,tailored substituents,and demonstrated biological activity make it a strong candidate for future therapeutic applications.As research continues,the full potential of this compound will likely be realized through rigorous clinical evaluation.